Cas no 1806871-18-0 (6-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid)

6-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid is a versatile heterocyclic compound featuring a pyridine core functionalized with bromo, chloromethyl, difluoromethyl, and carboxylic acid groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of reactive sites, including the chloromethyl and carboxylic acid groups, allows for further derivatization, enabling selective modifications. The difluoromethyl substituent enhances metabolic stability and lipophilicity, which can be advantageous in drug design. This compound is suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations, offering synthetic flexibility for researchers in medicinal chemistry and material science applications.

6-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid structure

1806871-18-0 structure

Product name:6-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid

CAS No:1806871-18-0

MF:C₈H₅BrClF₂NO₂

MW:300.484607458115

CID:4867248

6-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid
- Inchi： 1S/C8H5BrClF2NO2/c9-5-1-3(7(11)12)6(8(14)15)4(2-10)13-5/h1,7H,2H2,(H,14,15)
- InChI Key： BSVHMGWSCGXIGB-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(F)F)=C(C(=O)O)C(CCl)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 245
Topological Polar Surface Area: 50.2
XLogP3: 2.4

6-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029052835-250mg	6-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid	1806871-18-0	97%	250mg	$1,008.00	2022-03-31
Alichem	A029052835-1g	6-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid	1806871-18-0	97%	1g	$3,129.00	2022-03-31
Alichem	A029052835-500mg	6-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid	1806871-18-0	97%	500mg	$1,695.20	2022-03-31